4-(4-Bromo-butoxy)-phenol
Cat. No. B8786120
M. Wt: 245.11 g/mol
InChI Key: WSTXXXZXZBLOCQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09394233B2
Procedure details
To a solution of hydroquinone (2.0 g, 18.2 mmol) in MeOH (20 mL), KOH (1.0 g, 18.2 mmol) was added. Then, 1,4-dibromobutane (2.7 mL, 22.7 mmol) was added dropwise over 10 min. After the addition was complete, the mixture was refluxed for 12 hours at 70° C. The reaction mixture was concentrated and quenched with water (100 mL), and then the aqueous layer was extracted with EtOAc (2×50 mL). The combined organic layer was washed with water, then brine, and dried over Na2SO4. The solvent was evaporated to give a colorless oil, which was purified by column chromatography to isolate the intermediate 12a (0.8 g, 3.26 mmol, 18% yield). 1H NMR (CDCl3, 400 MHz) δ 6.78 (s, 4H), 4.53 (s, 1H), 3.95 (t, J=6 Hz, 2H), 3.52 (t, J=6.8 Hz, 2H), 1.86-2.15 (m, 4H).
Name
Yield
18%
Identifiers
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REACTION_CXSMILES
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[C:1]1([CH:8]=[CH:7][C:5]([OH:6])=[CH:4][CH:3]=1)[OH:2].[OH-].[K+].[Br:11][CH2:12][CH2:13][CH2:14][CH2:15]Br>CO>[Br:11][CH2:12][CH2:13][CH2:14][CH2:15][O:2][C:1]1[CH:8]=[CH:7][C:5]([OH:6])=[CH:4][CH:3]=1 |f:1.2|
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Inputs
Step One
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Name
|
|
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Quantity
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2 g
|
|
Type
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reactant
|
|
Smiles
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C1(O)=CC=C(O)C=C1
|
|
Name
|
|
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Quantity
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1 g
|
|
Type
|
reactant
|
|
Smiles
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[OH-].[K+]
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Name
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|
|
Quantity
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20 mL
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|
Type
|
solvent
|
|
Smiles
|
CO
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Step Two
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Name
|
|
|
Quantity
|
2.7 mL
|
|
Type
|
reactant
|
|
Smiles
|
BrCCCCBr
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Conditions
Temperature
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Control Type
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UNSPECIFIED
|
|
Setpoint
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70 °C
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
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Type
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ADDITION
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|
Details
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After the addition
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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The reaction mixture was concentrated
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CUSTOM
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Type
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CUSTOM
|
|
Details
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quenched with water (100 mL)
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
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the aqueous layer was extracted with EtOAc (2×50 mL)
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WASH
|
Type
|
WASH
|
|
Details
|
The combined organic layer was washed with water
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DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
brine, and dried over Na2SO4
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
The solvent was evaporated
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to give a colorless oil, which
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
was purified by column chromatography
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
BrCCCCOC1=CC=C(C=C1)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 3.26 mmol | |
| AMOUNT: MASS | 0.8 g | |
| YIELD: PERCENTYIELD | 18% | |
| YIELD: CALCULATEDPERCENTYIELD | 17.9% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
